Cas no 956452-97-4 (Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate)

• Product Name: Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate
• CAS No: 956452-97-4
• MF: C₁₀H₁₃NO₃S₂
• MW: 259.345120191574
• CID: 3106069
• PubChem ID: 2393622
• Update Time: 2025-05-26

Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-7-oxo-4,5,6,7-tetrahydro-7lambda*4*-thieno[2,3-b]thiopyran-3-carbox ylic acid ethyl ester
• G45664
• 2-Amino-7-oxo-4,5,6,7-tetrahydrothieno[2,3-b]thiopyran-3-carboxylic acid ethyl ester
• 2-Amino-7-oxo-4,5,6,7-tetrahydro-7lambda*4*-thieno[2,3-b]thiopyran-3-carboxylic acid ethyl ester
• AKOS005136930
• 837-492-9
• SR-01000046951
• SCHEMBL13154887
• Z56943526
• EN300-06523
• SR-01000046951-1
• 956452-97-4
• ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate
• MFCD04621536
• ethyl 6-amino-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylate
• ethyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate
• ethyl 6-amino-1-oxo-2H,3H,4H-1lambda4-thieno(2,3-b)thiopyran-5-carboxylate
• Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate

• Inchi： 1S/C10H13NO3S2/c1-2-14-9(12)7-6-4-3-5-16(13)10(6)15-8(7)11/h2-5,11H2,1H3
• InChI Key： VBLGDXLIKPPCGJ-UHFFFAOYSA-N
• SMILES： S1(C2=C(C(C(=O)OCC)=C(N)S2)CCC1)=O

Computed Properties

• Exact Mass: 259.03368562Da
• Monoisotopic Mass: 259.03368562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 117Ų

Additional information on Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate

Recent Advances in the Study of Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate (CAS: 956452-97-4)

Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate (CAS: 956452-97-4) is a thienothiopyran derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the synthesis of pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate, highlighting its efficient production via a multi-step reaction involving cyclization and esterification. The study emphasized the compound's high yield and purity, which are critical for its subsequent use in drug development. The researchers also investigated its stability under various conditions, providing valuable insights for storage and handling.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, the biological activities of Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate were evaluated. The compound demonstrated moderate inhibitory effects against several enzymes implicated in inflammatory and oncogenic pathways. These findings suggest its potential as a scaffold for designing novel therapeutic agents, particularly for targeting diseases such as cancer and chronic inflammation.

Furthermore, computational studies have been conducted to predict the binding modes of Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate with various biological targets. Molecular docking simulations revealed favorable interactions with active sites of kinases and proteases, supporting its utility in structure-based drug design. These in silico findings are currently being validated through experimental assays, with preliminary results indicating promising correlations.

The compound's role in the synthesis of more complex molecules has also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed its use as a precursor for the development of thienothiopyran-based inhibitors with enhanced pharmacokinetic properties. The study reported improved bioavailability and reduced toxicity profiles for derivatives synthesized from Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate, underscoring its versatility in medicinal chemistry.

In conclusion, Ethyl 6-Amino-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylate (CAS: 956452-97-4) continues to be a compound of significant interest in chemical biology and drug discovery. Its synthetic accessibility, biological activity, and potential as a building block for more complex molecules make it a valuable subject of ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in therapeutic development.